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Compound of Interest

Compound Name: IC-87114

Cat. No.: B1684127 Get Quote

Essential Safety and Handling Guide for IC-
87114
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of IC-
87114, a selective inhibitor of the phosphoinositide 3-kinase (PI3K) delta isoform. Adherence to

these procedures is essential to ensure laboratory safety and maintain experimental integrity.

Immediate Safety and Handling Protocols
IC-87114 is a potent biochemical compound intended for research use only. All personnel

handling this compound must be thoroughly familiar with its Safety Data Sheet (SDS) and

follow all institutional and national safety guidelines for handling hazardous chemicals.

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling IC-
87114:
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PPE Category Specific Requirements

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Compatible chemical-resistant gloves (e.g.,

nitrile).

Body Protection
A lab coat or other protective clothing to prevent

skin contact.

Respiratory Protection

A NIOSH-approved respirator is recommended

if handling the compound as a powder outside

of a certified chemical fume hood.

Safe Handling Procedures
Preparation: All work with solid IC-87114 or its concentrated solutions should be conducted

in a certified chemical fume hood to minimize inhalation exposure.

Weighing: If weighing the solid form, use a balance inside the fume hood or in a ventilated

balance enclosure.

Solution Preparation: IC-87114 is soluble in solvents such as DMSO and DMF[1]. When

preparing stock solutions, add the solvent to the vial of the compound slowly to avoid

splashing.

Spill Management: In case of a spill, immediately alert others in the area. Wearing

appropriate PPE, cover the spill with an absorbent material. Clean the area with a suitable

solvent and dispose of all contaminated materials as hazardous waste.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation develops.
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Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water and give plenty of water to

drink. Seek immediate medical attention.

Operational and Disposal Plans
A clear plan for the entire lifecycle of the compound in the laboratory is crucial for safety and

regulatory compliance.

Storage
Store IC-87114 in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible substances. For long-term storage, refer to the manufacturer's recommendations,

which typically advise storage at -20°C or -80°C.

Disposal
All waste containing IC-87114, including empty containers, contaminated lab supplies, and

unused compound, must be disposed of as hazardous chemical waste. Follow all local, state,

and federal regulations for hazardous waste disposal. Do not dispose of IC-87114 down the

drain or in the regular trash.

Experimental Protocols and Data
Quantitative Data Summary

Property Value Source

CAS Number 371242-69-2 [1]

Molecular Formula C₂₂H₁₉N₇O [1]

Molecular Weight 397.4 g/mol [1]

IC₅₀ for PI3Kδ 0.5 µM

Solubility
DMF: 30 mg/mL, DMSO: 30

mg/mL
[1]
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Key Experimental Methodologies
In Vitro Kinase Assay:

A common method to determine the inhibitory activity of IC-87114 on PI3Kδ involves a kinase

assay. This is typically performed in a reaction buffer containing the PI3K enzyme, a lipid

substrate (e.g., PIP2), and ATP (often radiolabeled). The reaction is initiated and allowed to

proceed for a set time before being stopped. The amount of product formed is then quantified

to determine the enzyme's activity in the presence of the inhibitor.

Visualizing Key Processes
IC-87114 Handling Workflow
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Caption: A workflow diagram illustrating the key steps for the safe handling of IC-87114.
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PI3K/Akt Signaling Pathway Inhibition by IC-87114
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Caption: The inhibitory effect of IC-87114 on the PI3K/Akt signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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